2-Amino-1-[3-(trifluoromethyl)phenyl]ethanol
Overview
Description
Synthesis Analysis
The synthesis of derivatives related to 2-Amino-1-[3-(trifluoromethyl)phenyl]ethanol involves various strategies. A notable method includes the enantioselective synthesis of (R)-[3,5-bis(trifluoromethyl)phenyl] ethanol, achieved through asymmetric reduction catalyzed by specific biocatalysts in the presence of isopropanol as a co-substrate. This process highlights the efficiency and selectivity achievable in synthesizing such compounds (Ouyang et al., 2013).
Molecular Structure Analysis
The molecular structure of similar compounds, such as 1-phenyl-2-(2-pyridyl)ethanol, has been elucidated through techniques like X-ray diffraction, demonstrating complex formations and hydrogen bond interactions pivotal for understanding the chemical behavior and reactivity of these molecules (Percino et al., 2015).
Chemical Reactions and Properties
The chemical properties of this compound and its derivatives encompass a broad spectrum of reactions. For instance, the coordination chemistry of mercury-containing compounds with ethanol and other donors reveals the complex's structural characteristics and the role of substituents in influencing reaction pathways (Tikhonova et al., 2009).
Physical Properties Analysis
The physical properties, including solubility, crystallinity, and phase behavior, significantly impact the application and handling of such compounds. While specific studies on this compound were not identified, the analysis of related compounds provides insight into methodologies for determining these critical parameters.
Chemical Properties Analysis
The chemical properties, such as reactivity with different functional groups, stability under various conditions, and the potential for further functionalization, are crucial. Studies on similar compounds, like the reductive β-elimination of 2-(phenylthio)ethanols to form terminal olefins, showcase the diverse reactivity and applications of these molecules in synthesis and industry (Watanabe et al., 1975).
Scientific Research Applications
1. Pharmaceutical Intermediate Synthesis
2-Amino-1-[3-(trifluoromethyl)phenyl]ethanol serves as a key chiral intermediate in the synthesis of various pharmaceutical compounds. For instance, it is used in the production of aprepitant, a medication used in chemotherapy-induced nausea and vomiting. A study highlighted the use of Burkholderia cenocepacia as a catalyst for efficient stereoselective reduction, producing chiral alcohols like this compound, which are valuable in pharmaceutical applications (Yu, Li, Lu, & Zheng, 2018).
2. Beta-Adrenoceptor Blocking Properties
Derivatives of 1-phenyl-2-[[(substituted amido)alkyl]amino]ethanols, closely related to this compound, have been investigated for their beta-adrenergic blocking properties. These compounds displayed significant potency and beta-1 cardioselectivity, indicating potential applications in cardiovascular therapeutics (Large & Smith, 1980).
3. Antibacterial Activity
Studies have shown that derivatives of this compound exhibit antibacterial properties. For instance, certain 1-heteroaryl-5-amino-4-phenyl-3-trifluoromethylpyrazoles, synthesized using 1,1,1-trifluoromethyl-3-cyano-3-phenylpropanone, displayed antibacterial activity comparable to commercial antibiotics (Kumar, Aggarwal, Tyagi, & Singh, 2005).
4. Application in Optical Power Limiting
Azo doped polymer thin films, incorporating compounds like 2-[ethyl-(4-trifluoromethyl-phenylazo-phenyl)-amino]-ethanol, have shown promise in optical power limiting applications. These films exhibited significant nonlinear absorption due to two-photon absorption processes, highlighting their potential in protecting sensitive optical components or human eyes from intense light sources (Rajashekar, Limbu, Aditya, Rao, & Sai, 2013).
5. Enantioselective Catalysis
The compound has been applied in enantioselective catalysis, a crucial process in asymmetric synthesis. For example, novel catalysts derived from this compound have been used for enantioselective hydrogenation reactions, producing high-purity chiral intermediates for drug development and other applications (Enamullah, 2010).
Mechanism of Action
Target of Action
The primary target of “2-Amino-1-[3-(trifluoromethyl)phenyl]ethanol” is the Phenylethanolamine N-methyltransferase . This enzyme plays a crucial role in the conversion of noradrenaline to adrenaline .
Mode of Action
The compound interacts with its target, Phenylethanolamine N-methyltransferase, and facilitates the conversion of noradrenaline to adrenaline . This interaction and the resulting change play a significant role in the regulation of physiological responses.
Result of Action
The molecular and cellular effects of “this compound” are primarily related to its role in the conversion of noradrenaline to adrenaline . This conversion is crucial for the regulation of various physiological processes, including the fight-or-flight response.
Action Environment
Like other organic compounds, its stability and efficacy could potentially be affected by factors such as temperature, ph, and presence of other chemicals .
Safety and Hazards
properties
IUPAC Name |
2-amino-1-[3-(trifluoromethyl)phenyl]ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F3NO/c10-9(11,12)7-3-1-2-6(4-7)8(14)5-13/h1-4,8,14H,5,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRBRWAPWPGAJMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(CN)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00943504 | |
Record name | 2-Amino-1-[3-(trifluoromethyl)phenyl]ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00943504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21172-28-1 | |
Record name | α-(Aminomethyl)-3-(trifluoromethyl)benzenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=21172-28-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzyl alcohol, alpha-aminomethyl-m-trifluoromethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021172281 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Amino-1-[3-(trifluoromethyl)phenyl]ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00943504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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